3-(4-Bromo-2-fluorophenyl)pyrazin-2(1H)-one
Description
3-(4-Bromo-2-fluorophenyl)pyrazin-2(1H)-one is a chemical compound that belongs to the class of pyrazinones It is characterized by the presence of a bromo and a fluoro substituent on the phenyl ring, which is attached to a pyrazinone core
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 3-(4-Bromo-2-fluorophenyl)pyrazin-2(1H)-one typically involves the following steps:
Starting Materials: The synthesis begins with 4-bromo-2-fluoroaniline and pyrazine-2-carboxylic acid.
Coupling Reaction: The 4-bromo-2-fluoroaniline undergoes a coupling reaction with pyrazine-2-carboxylic acid in the presence of a coupling agent such as EDCI (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide) and a base like
Properties
Molecular Formula |
C10H6BrFN2O |
|---|---|
Molecular Weight |
269.07 g/mol |
IUPAC Name |
3-(4-bromo-2-fluorophenyl)-1H-pyrazin-2-one |
InChI |
InChI=1S/C10H6BrFN2O/c11-6-1-2-7(8(12)5-6)9-10(15)14-4-3-13-9/h1-5H,(H,14,15) |
InChI Key |
LTLQGMOQJMUMJN-UHFFFAOYSA-N |
Canonical SMILES |
C1=CC(=C(C=C1Br)F)C2=NC=CNC2=O |
Origin of Product |
United States |
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